Cas no 76338-71-1 (methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate)

• Product Name: methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate
• CAS No: 76338-71-1
• MF: C₁₃H₁₅ClF₃NO₂
• MW: 309.711913347244
• CID: 1779265
• PubChem ID: 156691
• Update Time: 2025-10-30

methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate Chemical and Physical Properties

Names and Identifiers

• methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate
• methyl (2S)-2-[2-chloro-4-(trifluoromethyl)anilino]-3-methylbutanoate
• Valine, N-(2-chloro-4-(trifluoromethyl)phenyl)-, methyl ester
• 76338-71-1
• DTXSID30227203

• Inchi： 1S/C13H15ClF3NO2/c1-7(2)11(12(19)20-3)18-10-5-4-8(6-9(10)14)13(15,16)17/h4-7,11,18H,1-3H3/t11-/m0/s1
• InChI Key： BITJWWCKVCSAIQ-NSHDSACASA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1N[C@H](C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 309.0743409g/mol
• Monoisotopic Mass: 309.0743409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate

Professional Introduction to Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate (CAS No. 76338-71-1)

Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate (CAS No. 76338-71-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for various therapeutic applications. The presence of both chloro and trifluoromethyl substituents in its aromatic ring enhances its potential as a bioactive molecule, making it a subject of extensive research in drug discovery and development.

The chemical structure of Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate consists of a phenyl ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 4-position, coupled with an ester linkage to L-valine. This configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic profiles of molecules, often enhancing their binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on the development of novel compounds with fluorinated aromatic rings. The incorporation of fluorine atoms into pharmaceuticals has been shown to improve various properties, including lipophilicity, metabolic stability, and binding affinity. Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate exemplifies this trend, as its structural features are likely to contribute to its efficacy in modulating biological pathways.

The compound has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and autoimmune diseases. Preliminary studies suggest that it may exhibit anti-inflammatory properties by targeting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for further derivatization and optimization.

The synthesis of Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and trifluoromethyl groups necessitates the use of specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core efficiently.

The pharmacological profile of Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate is being actively investigated in preclinical studies. Researchers are exploring its interactions with various biological targets to identify potential therapeutic applications. For instance, its ability to modulate the activity of enzymes involved in pain signaling pathways has made it a candidate for developing novel analgesics. Furthermore, its potential role in modulating immune responses suggests that it could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's chemical stability under different storage conditions is another area of focus. Studies have demonstrated that Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate maintains its integrity when stored at controlled temperatures and protected from light. This stability is crucial for ensuring the efficacy of the compound during transportation and formulation into final pharmaceutical products.

In conclusion, Methyl N-[2-chloro-4-(trifluoromethyl)phenyl]-L-valinate (CAS No. 76338-71-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in the ongoing quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing various medical challenges.